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Compound of Interest

Compound Name: Disulfo-ICG-DBCO disodium

Cat. No.: B15555130

For Researchers, Scientists, and Drug Development Professionals

Disulfo-ICG-DBCO disodium is a near-infrared (NIR) fluorescent dye functionalized with a
dibenzocyclooctyne (DBCO) group, enabling its use in copper-free click chemistry for
biomolecule labeling. The addition of two sulfo-groups enhances its water solubility.
Understanding the stability and optimal storage conditions of this reagent is critical for ensuring
the reproducibility and accuracy of experimental results. This technical guide provides a
comprehensive overview of the stability profile of Disulfo-ICG-DBCO disodium, based on
available data for the parent compound, indocyanine green (ICG), and other similar sulfo-
cyanine derivatives.

Recommended Storage Conditions

Proper storage is paramount to maintaining the integrity and performance of Disulfo-ICG-
DBCO disodium. The following table summarizes the recommended storage conditions for the
compound in both solid and solution forms, compiled from vendor recommendations for
analogous compounds.
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. Packaging and
Form Temperature Duration .
Conditions

) Desiccated, protected
Solid -20°C Up to 24 months )
from light

L Tightly sealed vials,
Stock Solution in

Anhydrous Solvent -80°C Up to 6 months
(e.g., DMSO, DMF)

protected from light,
aliquoted to avoid

freeze-thaw cycles

L Tightly sealed vials,
Stock Solution in

Anhydrous Solvent -20°C Up to 1 month
(e.g., DMSO, DMF)

protected from light,
aliquoted to avoid

freeze-thaw cycles

] Short-term (hourstoa  Prepared fresh,
Aqueous Solution 2-8°C ]
few days) protected from light

Key Factors Influencing Stability

Several environmental factors can impact the chemical stability of Disulfo-ICG-DBCO
disodium, leading to its degradation and a subsequent decrease in fluorescence and reactivity.

o Temperature: Elevated temperatures accelerate the degradation of cyanine dyes. Therefore,
storage at low temperatures (-20°C or -80°C) is crucial.

» Light: Exposure to light, particularly in the UV and near-IR regions, can lead to
photobleaching and decomposition of the dye. It is essential to store the compound in the
dark and minimize light exposure during handling.

o Moisture and Water: The solid form of the dye is hygroscopic and should be stored under
desiccated conditions. In aqueous solutions, ICG and related dyes are known to be less
stable compared to organic solvents. The presence of water can facilitate hydrolytic
degradation pathways.

e pH: The stability of ICG is known to be pH-dependent. It is generally more stable in neutral to
slightly basic conditions. Acidic or strongly basic environments can lead to rapid degradation.
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» Oxidizing Agents: Cyanine dyes are susceptible to oxidation. Contact with oxidizing agents
should be avoided.

o Freeze-Thaw Cycles: Repeated freezing and thawing of solutions can lead to degradation of
the dye and should be minimized by storing solutions in single-use aliquots.

The following diagram illustrates the logical relationship between these factors and the stability

of the compound.
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Factors Affecting Disulfo-ICG-DBCO Stability

Temperature Light Exposure Moisture/Aqueous Environment D

High temp accelerates degradatio%ies photobleaching /Promotes hydrolysis Extremes cause degradation

Disulfo-ICG-DBCO Stability

Workflow for Stability Assessment

Prepare Stock Solutions
(e.g., in DMSO)

Aliquot into Amber Vials

Incubate under Different Conditions
(e.g., -20°C, 4°C, 25°C)

'

Sample at Time Points
(e.g., 0,1, 7, 30 days)

l

Analyze by HPLC
(Purity and Degradation Products)

Data Analysis
(Degradation Kinetics)
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¢ To cite this document: BenchChem. [Stability and Storage of Disulfo-ICG-DBCO Disodium: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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disulfo-icg-dbco-disodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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